![molecular formula C18H19NO7 B4200805 2-[(2,4-dimethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid](/img/structure/B4200805.png)
2-[(2,4-dimethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of structurally related dimethoxybenzoic acids involves multistep organic reactions, starting from readily available precursors. For example, derivatives of dimethoxybenzoic acid have been synthesized through preparative scales from methyl 4-O-benzylorsellinate, indicating a complex but efficient pathway to obtain these compounds (Laak & Scharf, 1989).
Molecular Structure Analysis
The molecular structure of similar compounds, such as 2,4-dimethoxybenzoic acid, reveals nearly planar structures with methyl and/or carboxylic acid groups lying out of the molecular plane due to steric interactions. Intramolecular hydrogen bonding is also observed in these compounds, which plays a significant role in their molecular conformation (Barich, Zell, Powell, & Munson, 2004).
Chemical Reactions and Properties
Reactions of aminobenzoic acids with α,β-acetylenic γ-hydroxy nitriles have been explored, leading to the synthesis of new classes of compounds, showcasing the versatility and reactivity of dimethoxybenzoic acid derivatives under various conditions. These reactions highlight the compound's potential in synthesizing novel molecules (Trofimov et al., 2009).
Physical Properties Analysis
The physical properties of dimethoxybenzoic acids, such as crystal structure and melting points, are crucial for understanding their behavior in different environments. Studies have identified various polymorphs and crystalline forms, indicating the influence of molecular structure on physical properties (Portalone, 2011).
Chemical Properties Analysis
The chemical properties of "2-[(2,4-dimethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid" and related compounds can be deduced from their reactivity patterns, such as the ability to form cocrystals and engage in hydrogen bonding, showcasing their potential for forming complex molecular assemblies. These properties are significant for applications in materials science and pharmaceuticals (Wardell & Tiekink, 2011).
Mechanism of Action
properties
IUPAC Name |
2-[(2,4-dimethoxybenzoyl)amino]-4,5-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO7/c1-23-10-5-6-11(14(7-10)24-2)17(20)19-13-9-16(26-4)15(25-3)8-12(13)18(21)22/h5-9H,1-4H3,(H,19,20)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUFPRULEHBLSCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2C(=O)O)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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